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Compound of Interest

Compound Name: Protein Kinase C (19-31)

cat. No.: B15541025

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the proper handling, storage, and use of the
PKC (19-31) peptide, with a primary focus on preventing its degradation and ensuring
experimental reproducibility.

Frequently Asked Questions (FAQS)

Q1: What is the PKC (19-31) peptide and what is its mechanism of action?

Al: The PKC (19-31) peptide is a synthetic peptide corresponding to amino acid residues 19-
31 of the pseudosubstrate domain of Protein Kinase Ca (PKCa). Its sequence is Arg-Phe-Ala-
Arg-Lys-Gly-Ala-Leu-Arg-GIn-Lys-Asn-Val. It functions as a competitive inhibitor of PKC by
binding to the substrate-binding site of the enzyme, thereby preventing the phosphorylation of
its natural substrates. A variation of this peptide, where Alanine at position 25 is replaced with
Serine, converts it into a PKC substrate.

Q2: How should | store the lyophilized PKC (19-31) peptide?

A2: For maximum stability, the lyophilized peptide should be stored at -20°C or -80°C in a
desiccated environment. When stored properly, the lyophilized powder is stable for extended
periods (months to years). Before opening, it is crucial to allow the vial to warm to room
temperature in a desiccator to prevent condensation, as moisture can significantly reduce long-
term stability.

Q3: What is the recommended procedure for dissolving the PKC (19-31) peptide?
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A3: The PKC (19-31) peptide is a basic peptide due to the presence of multiple arginine and
lysine residues. Therefore, it should be readily soluble in sterile, distilled water. For peptides
that are difficult to dissolve, a small amount of 1-10% acetic acid can be used to aid dissolution
before diluting with a buffered solution. It is recommended to start with a small amount of the
peptide to test for solubility before dissolving the entire stock.

Q4: How should I store the PKC (19-31) peptide in solution?
A4: Peptides in solution are significantly less stable than in their lyophilized form
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 2/2 Tech Support


https://www.benchchem.com/product/b15541025#preventing-degradation-of-pkc-19-31-peptide
https://www.benchchem.com/product/b15541025#preventing-degradation-of-pkc-19-31-peptide
https://www.benchchem.com/product/b15541025#preventing-degradation-of-pkc-19-31-peptide
https://www.benchchem.com/product/b15541025#preventing-degradation-of-pkc-19-31-peptide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15541025?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15541025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

